Cas no 1804422-44-3 (Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate)
Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate
-
- Inchi: 1S/C11H9BrF2N2O2/c1-18-9(17)2-7-6(3-12)5-16-8(4-15)10(7)11(13)14/h5,11H,2-3H2,1H3
- InChI Key: XNWMTSMIJSEOQG-UHFFFAOYSA-N
- SMILES: BrCC1=CN=C(C#N)C(C(F)F)=C1CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 345
- XLogP3: 1.9
- Topological Polar Surface Area: 63
Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029038026-250mg |
Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate |
1804422-44-3 | 95% | 250mg |
$1,009.40 | 2022-04-02 | |
| Alichem | A029038026-500mg |
Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate |
1804422-44-3 | 95% | 500mg |
$1,617.60 | 2022-04-02 | |
| Alichem | A029038026-1g |
Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate |
1804422-44-3 | 95% | 1g |
$2,866.05 | 2022-04-02 |
Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate
Comprehensive Guide to Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1804422-44-3)
Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate (CAS No. 1804422-44-3) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, featuring a unique combination of functional groups, including a bromomethyl, cyano, and difluoromethyl moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.
The growing interest in fluorinated pyridine derivatives has positioned Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate as a compound of high relevance. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and enzyme modulators, driven by the demand for novel therapeutic agents. The presence of the difluoromethyl group enhances metabolic stability, a key consideration in modern drug development, aligning with current trends in medicinal chemistry.
From a synthetic perspective, Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate offers versatility. Its bromomethyl group serves as a reactive handle for further functionalization, enabling the construction of diverse molecular architectures. This property is particularly valuable in combinatorial chemistry and high-throughput screening, where rapid access to compound libraries is essential. The cyano group further expands its utility, allowing for transformations into carboxylic acids, amides, and other pharmacophores.
The agrochemical sector has also shown interest in pyridine-based compounds like Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate. With increasing global focus on sustainable agriculture and pest resistance management, this compound's structural features may contribute to the development of next-generation crop protection agents. Its potential mode of action could involve interference with pest-specific biochemical pathways, offering targeted solutions with reduced environmental impact.
Recent advancements in catalytic fluorination methodologies have made compounds like Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate more accessible to researchers. The pharmaceutical industry's shift toward fluorine-containing drugs (approximately 30% of new drug candidates contain fluorine) underscores the importance of such building blocks. This compound's difluoromethyl group can significantly influence a molecule's pharmacokinetic properties, addressing common challenges in drug design such as bioavailability and metabolic clearance.
Quality control and characterization of Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate require advanced analytical techniques. Modern laboratories employ HPLC-MS, NMR spectroscopy, and X-ray crystallography to verify its purity and structure. These analytical methods are crucial for ensuring reproducibility in research applications, particularly when the compound is used as a key intermediate in multi-step syntheses.
The storage and handling of Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate require standard laboratory precautions. While not classified as highly hazardous, proper measures should be taken to maintain stability, including protection from moisture and extreme temperatures. Researchers should consult the material's SDS (Safety Data Sheet) for specific handling guidelines and disposal procedures.
Looking toward future applications, Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate may play a role in emerging areas such as PROTAC technology (Proteolysis Targeting Chimeras) and covalent inhibitor design. Its reactive groups could facilitate the construction of bifunctional molecules that target disease-related proteins for degradation, representing a promising approach in targeted protein degradation therapeutics.
For researchers sourcing Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate, it's important to verify suppliers' credentials and analytical data. The compound's purity, typically specified as ≥95% or ≥98% by HPLC analysis, can significantly impact experimental outcomes. Many suppliers provide custom synthesis services and bulk quantities to support both discovery-scale and development-scale projects.
The patent landscape surrounding pyridine derivatives and fluorinated heterocycles suggests ongoing commercial interest in compounds like Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate. Recent publications indicate its potential use in various therapeutic areas, including kinase inhibition and GPCR modulation, reflecting the broad applicability of this chemical scaffold in modern drug discovery efforts.
1804422-44-3 (Methyl 5-(bromomethyl)-2-cyano-3-(difluoromethyl)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)